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Compound of Interest

Compound Name: Boc-3,5-Dibromo-L-tyrosine

Cat. No.: B558712 Get Quote

Introduction

N-tert-butoxycarbonyl-3,5-dibromo-L-tyrosine (Boc-3,5-Dibromo-L-tyrosine) is a specialized

amino acid derivative that serves as a crucial building block in medicinal chemistry and peptide

synthesis.[1] The presence of two bromine atoms on the phenolic ring of the tyrosine side chain

enhances its chemical reactivity and provides a handle for further functionalization, making it a

valuable tool for researchers and professionals in drug development.[1][2] This compound is

particularly utilized in the design of biologically active peptides and novel therapeutics, where

modifications to amino acid sequences can lead to improved bioactivity and selectivity.[1][2] Its

stability and ease of manipulation in synthetic pathways offer significant advantages,

establishing it as a preferred choice for exploring innovative therapeutic avenues.[2]

Core Chemical and Physical Properties
The fundamental properties of Boc-3,5-Dibromo-L-tyrosine are summarized below. These

data are essential for its handling, characterization, and application in experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₄H₁₇Br₂NO₅ [2]

Molecular Weight 439.33 g/mol [2]

CAS Number 58960-71-7 [2]

Appearance White to off-white powder [2]

Melting Point 145-150 °C [2]

Optical Rotation
[a]D20 = +33 ± 2º (c=1 in

Dioxane)
[2]

Purity ≥ 99% [2]

IUPAC Name

(2S)-2-{[(tert-

butoxy)carbonyl]amino}-3-(3,5-

dibromo-4-

hydroxyphenyl)propanoic acid

[3]

InChI Key
FIKNCGRWSBGBKP-

UHFFFAOYSA-N

Storage Conditions 0-8 °C [2]

Applications in Research and Drug Development
Boc-3,5-Dibromo-L-tyrosine is a versatile molecule with a range of applications in scientific

research and pharmaceutical development. Its unique structure facilitates its use in several key

areas:

Peptide Synthesis: It serves as a fundamental building block for incorporating brominated

tyrosine residues into peptide chains. This enhances the structural diversity of synthetic

peptides, which is a critical aspect of developing new drug candidates.[2]

Pharmaceutical Research: The compound's distinct properties are valuable in designing

novel pharmaceuticals. It is particularly useful for targeting specific biological pathways,

which can lead to the development of more effective treatments with fewer side effects.[2]
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Bioconjugation: It can be used in bioconjugation processes to attach biomolecules to drugs

or imaging agents. This application is crucial for improving the specificity and efficacy of

therapeutic agents.[2][4]

Enzyme Inhibition Studies: Researchers study this compound for its potential to inhibit

specific enzymes. Such studies provide valuable insights into enzyme mechanisms and aid

in the development of new enzyme inhibitors for therapeutic use.[2]
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Applications of Boc-3,5-Dibromo-L-tyrosine.

Experimental Protocols
Detailed methodologies are critical for the successful application of Boc-3,5-Dibromo-L-
tyrosine in a laboratory setting. Below are protocols for its synthesis and the subsequent

deprotection of the Boc group, a common step in peptide synthesis.

Synthesis of 3,5-Dibromo-L-tyrosine
A simple and efficient method for the preparation of 3,5-dibromo-L-tyrosine involves the direct

bromination of L-tyrosine.[5][6]

Materials:

L-tyrosine
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Dimethyl sulfoxide (DMSO)

Hydrobromic acid (HBr)

Acetic acid (AcOH)

Procedure:

L-tyrosine is reacted with 2.2 equivalents of DMSO in a mixture of HBr and AcOH.[6]

The reaction is carried out at a temperature of 60-70°C.[5]

The bromodimethylsulfonium bromide, generated in situ from DMSO and HBr, acts as a

milder and more selective brominating agent than elemental bromine.[5]

This method results in a good yield of 3,5-dibromo-L-tyrosine.[6]

Note: Using 1.2 equivalents of DMSO under similar conditions will preferentially yield 3-bromo-

L-tyrosine.[6]

N-Boc Protection of L-Tyrosine
The protection of the amino group with a tert-butyloxycarbonyl (Boc) group is a standard

procedure in peptide chemistry.[7]

Materials:

L-tyrosine

Di-tert-butyl dicarbonate (Boc₂O)

Potassium carbonate (K₂CO₃)

Dioxane

Water

Saturated potassium hydrogen sulfate (KHSO₄) solution
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Ethyl acetate

Procedure:

Dissolve K₂CO₃ in a 1:1 mixture of water and dioxane.[8]

Cool the solution to 0°C.[8]

Add L-tyrosine and a solution of Boc₂O in dioxane to the cooled mixture.[8]

Stir the reaction mixture at room temperature overnight.[8]

The next day, add water and then acidify the mixture to a pH of 4 with a saturated solution of

KHSO₄.[8]

Extract the product with ethyl acetate (3x).[8]

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the

solvent by rotary evaporation to yield the Boc-protected tyrosine.[8]
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Synthesis & Protection Workflow

L-Tyrosine

Bromination
(DMSO, HBr/AcOH)

3,5-Dibromo-L-tyrosine

Boc Protection
(Boc)₂O, K₂CO₃

Boc-3,5-Dibromo-L-tyrosine

 

Boc Deprotection Protocol

1. Dissolve Boc-Amino Acid
in CH₂Cl₂ (0°C)

2. Add Trifluoroacetic Acid (TFA)
dropwise

3. Stir (1h at 0°C, 2h at RT)

4. Evaporate Solvent & TFA

5. Precipitate Product with
Cold Ether/Hexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b558712?utm_src=pdf-body-img
https://www.benchchem.com/product/b558712?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/07016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. chemimpex.com [chemimpex.com]

3. boc-3,5-dibromo-l-tyrosine suppliers USA [americanchemicalsuppliers.com]

4. chemimpex.com [chemimpex.com]

5. researchgate.net [researchgate.net]

6. Preparation of 3-bromo-L-tyrosine and 3,5-dibromo-L-tyrosine - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. CAS 3978-80-1: BOC-L-tyrosine | CymitQuimica [cymitquimica.com]

8. rsc.org [rsc.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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